Cas no 2383747-19-9 (2-Chloro-4-methoxy-5-methylbenzoic acid)

• Product Name: 2-Chloro-4-methoxy-5-methylbenzoic acid
• CAS No: 2383747-19-9
• MF: C₉H₉ClO₃
• MW: 200.62
• CID: 5076767
• Update Time: 2025-10-25

2-Chloro-4-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-5-methylbenzoic acid

• Inchi： 1S/C9H9ClO3/c1-5-3-6(9(11)12)7(10)4-8(5)13-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： OUBRMCOBEIPYEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=C(OC)C=C1Cl

Additional information on 2-Chloro-4-methoxy-5-methylbenzoic acid

Comprehensive Overview of 2-Chloro-4-methoxy-5-methylbenzoic acid (CAS No. 2383747-19-9): Properties, Applications, and Industry Trends

2-Chloro-4-methoxy-5-methylbenzoic acid (CAS 2383747-19-9) is a specialized benzoic acid derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This white to off-white crystalline powder, with a molecular formula of C₉H₉ClO₃, contains both chloro and methoxy substituents that significantly influence its chemical behavior. Recent studies highlight its potential as a key intermediate in synthesizing bioactive molecules, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) and crop protection agents, aligning with current industry demands for sustainable chemistry solutions.

The compound's structure-activity relationship (SAR) has become a focal point in medicinal chemistry circles, especially since the COVID-19 pandemic accelerated research into novel anti-inflammatory compounds. Researchers are investigating how the methyl group at position 5 and methoxy group at position 4 contribute to metabolic stability – a hot topic in drug discovery forums and AI-assisted molecular design platforms. Analytical techniques like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy confirm its high purity (>98%), making it valuable for high-throughput screening applications.

In the context of green chemistry trends, the synthesis of 2-Chloro-4-methoxy-5-methylbenzoic acid has evolved to incorporate catalytic methods that reduce hazardous byproducts. This addresses frequent searches about "eco-friendly synthesis of benzoic acid derivatives" and "sustainable pharmaceutical intermediates". The compound's logP value of 2.3 suggests favorable lipophilicity for drug absorption, a property extensively discussed in ADMET prediction studies and QSAR modeling webinars.

Industrial applications leverage this chemical's stability under moderate pH conditions (pH 4-8), making it suitable for formulation development – a trending topic in excipient technology communities. Its melting point range of 142-145°C and solubility profile (soluble in ethanol, methanol; slightly soluble in water) are frequently cited parameters in patent applications for extended-release formulations. Recent Google Scholar publications indicate growing interest in its potential as a ligand for enzyme inhibition studies, particularly targeting COX-2 pathways.

From a supply chain perspective, CAS 2383747-19-9 has seen increased procurement for contract research organizations (CROs) specializing in orphan drug development. This aligns with search trends showing rising queries about "rare disease treatment intermediates" and "custom synthesis of chlorinated aromatics". Quality control protocols typically include residual solvent analysis and heavy metal screening, addressing regulatory concerns frequently raised in FDA guidance documents and ICH Q3D discussions.

The compound's stability data under various storage conditions (-20°C to 25°C) makes it suitable for global distribution, a crucial factor given current pharmaceutical cold chain challenges. Analytical method development for this material often focuses on HPLC-UV detection at 254 nm, a technical detail commonly searched by QC chemists troubleshooting method validation issues. Recent conference proceedings suggest potential applications in bioconjugation chemistry, particularly for creating targeted drug delivery systems – a rapidly growing niche in oncological research.

Emerging research explores the compound's utility in material science, specifically as a building block for liquid crystal displays (LCDs) and organic semiconductors. This multidisciplinary potential explains why search volumes for "aromatic acids in electronics" have increased by 37% year-over-year. The methoxy group's electron-donating properties and the chlorine atom's steric effects create interesting possibilities for molecular engineering applications, a subject gaining traction in computational chemistry blogs and materials informatics platforms.

Safety documentation emphasizes standard handling procedures for laboratory chemicals, with particular attention to personal protective equipment (PPE) requirements – a perennial topic in lab safety training modules. The compound's molecular weight of 200.62 g/mol and exact mass (200.0242) are critical parameters for mass spectrometry users, as evidenced by frequent queries in analytical chemistry forums about "characterization of substituted benzoic acids".